Construction of the tetracyclic core of (±)-cycloclavine and 4-amino Uhle's ketone†
Organic & Biomolecular Chemistry Pub Date: 2018-05-09 DOI: 10.1039/C7OB03067C
Abstract
A rapid construction of the tetracyclic core (±)-2 of (±)-cycloclavine (1) was accomplished in seven steps and 24% overall yield from commercially available aldehyde 7. Key features include a domino Friedel–Crafts/nitro-Michael reaction to construct the C ring and an intramolecular ammonolysis of a diester to close the D ring. In addition, a versatile 4-amino Uhle's ketone (±)-3 was afforded rapidly in five steps and 43% overall yield.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
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CAS no.: 131525-50-3
